N-sec-Butyl-3,4-dimethyl-2,6-dinitroaniline

• CAS No.: 40318-45-4
• Molecular Formula: C12H17N3O4
• Molecular Weight: 267.28 g/mol
• IUPAC Name: N-butan-2-yl-3,4-dimethyl-2,6-dinitroaniline
• InChI: InChI=1S/C12H17N3O4/c1-5-8(3)13-11-10(14(16)17)6-7(2)9(4)12(11)15(18)19/h6,8,13H,5H2,1-4H3
• InChI Key: NKPDMJBXCFNGSC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC1=C(C=C(C(=C1[N+](=O)[O-])C)C)[N+](=O)[O-]

Description

N-sec-Butyl-3,4-dimethyl-2,6-dinitroaniline is a useful research compound. Its molecular formula is C12H17N3O4 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

(-)-sec-Butylamine [prepared according to L. Verbit and P. J. Heffron, Journal of Organic Chemistry 32, 3199 (1967)] was reacted with 4-chloro-3,5-dinitro-o-xylene as by the general procedure of Example 5 to give a yellow-orange solid with melting point 37° C. to 38.5° C., [α]D25° =-51.38° (c 2.071, ethanol). Concentrations, abbreviated c herein, are measured in grams per 100 ml. of solution.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A mixture of 4-chloro-3,5-dinitro-o-xylene (140 grams, 0.61 mole), sec-butylamine (184 ml, 1.82 moles), and xylene (1400 ml) is brought to reflux. After refluxing overnight, the reaction mixture is cooled and filtered. The precipitate is washed with petroleum ether. The filtrate and washings are combined, washed with 500 ml. of 10% hydrochloric acid, and finally with 2 liters of water. The organic layer is separated and dried. Removal of the drying agent and the solvent leaves an orange oil which crystallizes with the addition of petroleum ether. A yellow orange solid (150.6 grams, 86.5%) with melting point 42° C. to 43° C. is collected.